9016-45-9(NP-40 Substitute),NPEO,TX-10

NP-40 Substitute Properties

Names and Identifiers

- Nonylphenoxypoly(ethyleneoxy)ethanol
- 2-ethanediyl),.alpha.-(nonylphenyl)-.omega.-hydroxy-Poly(oxy-1
- agral90
- alpha-(nonylphenyl)-omega-hydroxy-poly(oxy-2-ethanediyl)
- arkopaln-090
- carsononn-9
- chemaxnpseries
- conconi-90
- dowfax9n20
- Nonidet P 40 Substitute
- NONIDET-P40 (NP40) NONYLPHENOL POLYOXYETHYLENE ETHER NP-40
- TX-10
- &nbsp
- Nonidet&#8482
- P 40 Substitute BioXtra, mixture of 15 homologues
- Nonylphenyl-polyethylene glycol solution
- NP 40
- Arkopal® N 100
- Ethoxylated nonylphenol
- Nonylphenol polyethylene glycol ether
- Nonylphenol polyoxyethylene ether
- NPEO
- Imbentin-N
- Imbentin-N/52
- NP-40 Substitute Octylphenoxypolyethoxyethanol
- 4-Nonylphenyl-Polyethylene Glycol
- NP-40 Substitute
- DSSTox_GSID_36588
- SCHEMBL285443
- Tox21_111536
- Ethanol, 2-(2-(4-nonylphenoxy)ethoxy)-
- UNII-U4A966MO25
- Unicol np-2
- Igepal CO-210
- Nonoxynol 2
- 2-[2-(4-Nonylphenoxy)ethoxy]ethanol #
- EINECS 243-816-4
- NCGC00164410-02
- PEG-2 Nonyl phenyl ether
- NONOXYNOL-2 [INCI]
- 68412-54-4
- Nonal 202
- BDBM50410502
- CHEMBL194034
- DTXSID9058600
- FT-0774757
- DSSTox_RID_79288
- DSSTox_CID_16588
- Nonylphenol-2-ethoxylate
- NONOXYNOL [MI]
- Adekatol NP
- NPEOx
- MFCD00148006
- Poly(oxy-1,2-ethanediyl), a-(nonylphenyl)-w-hydroxy-
- Nonoxynol-2
- 4-Nonyl Phenol Diethoxylate
- Poly(oxy-1,2-ethanediyl),I<<-(nonylphenyl)-Ass-hydroxy-,branched
- 4-n-Nonylphenol-di-ethoxylate 100 microg/mL in Acetonitrile
- Ethanol, 2-[2-(4-nonylphenoxy)ethoxy]-
- EON 2
- 4-Nonylphenol diethoxylate
- 9016-45-9
- U4A966MO25
- Tox21_302133
- NS00008410
- 20427-84-3
- 2-(2-(4-Nonylphenoxy)ethoxy)ethanol
- NCGC00255429-01
- SR-01000944802-1
- Q63392135
- EN300-18545600
- NPEO2
- 2-[2-(4-nonylphenoxy)ethoxy]ethan-1-ol
- CAS-26027-38-3
- Nonoxinolum
- FT-0673036
- SR-01000944802
- 2-[2-(4-Nonylphenoxy)ethoxy]ethanol
- Nonylphenol Ethoxylate(Tergitol NP-40)
- nonyl phenoxy poly (ethylene oxy) ethanol
- Mixture of Isomers
- +Expand
- MDL： MFCD00132851
- InChIKey： BLXVTZPGEOGTGG-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H32O3/c1-2-3-4-5-6-7-8-9-18-10-12-19(13-11-18)22-17-16-21-15-14-20/h10-13,20H,2-9,14-17H2,1H3
- SMILES： CCCCCCCCCC1=CC=C(OCCOCCO)C=C1

Computed Properties

Exact Mass: 308.235145
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 11
Monoisotopic Mass: 308.235145
Heavy Atom Count: 19
Complexity: 194
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.8
Surface Charge: 0
Topological Polar Surface Area: 29.5

Experimental Properties

Refractive Index: n20/D 1.49
Boiling Point: 250 °C
Melting Point: 42-43 ºC
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Solubility: Do you have solubility information on this product that you would like to share
Color/Form: ~10% in H2O
Color/Form: Light yellow paste, strong resistance to hard water.
PH: 5-8 (5% in H2O)
Solubility: Insoluble in water, soluble in carbon tetrachloride, ethanol, butyl ether, perchloroethylene, toluene, etc.
Density: 1.06 g/mL at 20 °C